2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide

• IUPAC Name: 2-methoxy-4-methylsulfanyl-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C15H14N2O4S/c1-21-14-9-12(22-2)7-8-13(14)15(18)16-10-3-5-11(6-4-10)17(19)20/h3-9H,1-2H3,(H,16,18)
• InChI Key: CIBMWNRANDDVSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide, also known as MNTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MNTB belongs to the family of benzamides and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of carbonic anhydrase, which plays a crucial role in the regulation of pH and ion transport in cells. This compound has also been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. Studies have reported that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to exhibit anti-angiogenic effects by inhibiting the formation of new blood vessels. In addition, this compound has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound also exhibits potent therapeutic properties, making it a promising candidate for the development of novel drugs. However, this compound also has some limitations for lab experiments. It has been reported to exhibit low solubility in water, which can limit its use in aqueous solutions. In addition, this compound has been found to exhibit cytotoxic effects at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for research on 2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide. One area of research is the development of novel drugs based on this compound. Studies can focus on optimizing the structure of this compound to enhance its therapeutic properties and reduce its cytotoxic effects. Another area of research is the elucidation of the mechanism of action of this compound. Studies can focus on identifying the targets of this compound and the signaling pathways involved in its therapeutic effects. Finally, studies can focus on the evaluation of the safety and efficacy of this compound in preclinical and clinical trials.
Conclusion
In conclusion, this compound is a promising compound that exhibits various biochemical and physiological effects. It has been extensively studied for its potential therapeutic properties, and its mechanism of action is not fully understood. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for research on this compound, including the development of novel drugs, elucidation of its mechanism of action, and evaluation of its safety and efficacy in preclinical and clinical trials.

Scientific Research Applications

2-methoxy-4-(methylthio)-N-(4-nitrophenyl)benzamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic effects. This compound has also been reported to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase. These properties make this compound a promising candidate for the development of novel drugs for the treatment of various diseases, including cancer and Alzheimer's disease.